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Compound of Interest

Compound Name: Foslevodopa

Cat. No.: B008530

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals utilizing the
foslevodopa subcutaneous infusion pump in experimental settings.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Pump Operation & Alarms

Question: What should | do if the pump screen is blank and unresponsive? Answer:
« First, replace the current battery with a fully charged one.

o If the screen remains blank, remove the battery and wait for 10 minutes before re-inserting
the fully charged battery.

o If the pump still does not respond, contact your technical support representative.[1]

Question: The pump is alarming. What are the common causes and solutions? Answer: Pump
alarms can be triggered by several issues. Refer to the device's user manual for a specific
alarm codes. Common issues include:

¢ Occlusion: Check the infusion tubing for any kinks, blockages, or tangles.[2] Ensure the
cannula is not bent or inserted into a hardened area of skin. If an occlusion is detected, the
pump will stop the infusion. You may need to replace the infusion set.
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e Low Battery: The pump will provide a warning when the battery is low. Replace the battery
with a fully charged one as soon as possible.

o Syringe Empty: The pump will alarm when the syringe is nearly empty to allow time for a
syringe change.

o System Error: If a system error alarm occurs, note the error code if possible, stop the
infusion, and contact technical support.

Question: How do | temporarily disconnect the pump (e.qg., for subject hygiene)? Answer:
o Stop the pump infusion.

e Disconnect the infusion set tubing from the cannula.

o If the interruption is for less than 1 hour, the same infusion set can be reconnected.[3]

e If the interruption is for more than 1 hour, a new infusion set (tubing and cannula) must be
used at a new infusion site.[3][4][5]

o For interruptions lasting longer than 3 hours, a loading dose may need to be administered
upon restarting the infusion, as per your experimental protocol.[4][5][6][7][8]

Syringe & Infusion Set Issues

Question: The syringe does not fit into the pump. What is the cause? Answer: This can be due
to two main reasons:

o The syringe plunger rod pusher is not fully retracted: Remove the syringe and close the
pump lid without the syringe inside. Follow the on-screen instructions to retract the pusher.[1]

 Airis not fully removed from the syringe: Re-attach the syringe to the vial adapter, point it
upwards, and slowly push any remaining air and a small amount of liquid back into the vial.

[1]

Question: | am having trouble transferring the solution from the vial to the syringe. What should
| do? Answer: Ensure the vial adapter spike is centered on the rubber stopper of the vial before
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applying downward pressure. Press down vertically until the adapter snaps securely into place.

[1]

Question: The infusion set tubing is difficult to disconnect from the syringe or the cannula. How
can | resolve this? Answer: Dried medication solution can cause the connectors to stick.

» From the syringe: Try holding a warm, damp cloth over the connector to protect your fingers
and provide a better grip to unscrew it.[1] If it remains stuck, you will need to replace the
entire infusion set.

o From the cannula: Apply a warm, soaking wet cloth to the connection point for at least 2
minutes to dissolve any dried solution. Repeat if necessary. If it still cannot be detached, the
entire infusion set (cannula and tubing) will need to be replaced.[1]

Question: What should | do if | see blood in the tubing or at the infusion site? Answer: If you
observe blood upon cannula insertion or during the infusion, you must replace the entire
infusion set and select a new infusion site.[9]

Infusion Site Reactions

Question: What are common infusion site reactions and how should they be managed?
Answer: Infusion site reactions are common and can include erythema (redness), pain, edema
(swelling), nodules, and bruising.[4][10][11][12][13]

¢ Management:
o Ensure proper aseptic technique is used during cannula insertion.[2][14]

o Rotate infusion sites regularly. The new site should be at least 2.5 cm (about two fingers'
width) away from the previous one.[5][14][15]

o An infusion site should not be reused for at least 12 days.[5][14]

o If irritation occurs, consider changing the infusion site more frequently than the standard
recommendation (e.g., daily instead of every 3 days).[6][16]

Question: How can | differentiate between an infusion site reaction and an infection? Answer:
While symptoms can overlap, infections are typically more severe. Signs of infection include
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spreading redness, warmth, significant swelling, persistent pain, and potentially fever.[6][8][10]
[11] If an infection is suspected, remove the cannula, notify the study's medical monitor, and do
not reuse the site until it has fully healed.[4][14] Topical corticosteroids may be beneficial for
skin irritations, while antibiotic treatment should be considered for infections.[16]

Data Presentation

Table 1: Foslevodopa Infusion Pump Specifications

Parameter Value Reference

Continuous Subcutaneous

Infusion Type _ [6][15][16]
Infusion

Infusion Duration 24 hours/day [5I[6][15][17]

Infusion Rate Range 0.15t0 1.04 mL/h [6][15]

Infusion Rate Increment 0.01 mL/h [6][15][18]

] Approx. 600 mg to 4250

Equivalent Levodopa Dose [6][15]
mg/day

Infusion Site Rotation At least every 3 days [51[6][15]

Service Life of Pump 3 years [9]

Experimental Protocols
Protocol: Management of Infusion Interruption

» Objective: To provide a standardized procedure for handling planned or unplanned
interruptions of the foslevodopa subcutaneous infusion.

e Methodology:
1. Interruption < 1 Hour:

» Stop the pump infusion via the user interface.
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» Disconnect the infusion set tubing from the cannula hub. The cannula can remain in
place.

= After the interruption, reconnect the tubing to the cannula and resume the infusion. No
change of infusion set or site is required.[3][15]

2. Interruption > 1 Hour:

Stop the pump infusion.

Remove the entire infusion set (cannula and tubing).

Select a new infusion site, at least 2.5 cm away from the previous site.

Insert a new cannula and attach a new infusion set tubing.

Resume the infusion.[4][5][8]
3. Interruption > 3 Hours:
» Follow the procedure for an interruption of > 1 hour.

» |n addition, administer a loading dose of either foslevodopa via the pump (if enabled)
or an oral equivalent as defined by the study protocol to quickly re-establish therapeutic
levels.[4][5][6][7]

Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.accessdata.fda.gov/drugsatfda_docs/nda/2025/216962Orig1s000OtherR.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10630297/
https://www.medcentral.com/drugs/monograph/187559-324059/foscarbidopa-foslevodopa-continuous-subcutaneous-infusion
https://www.medicines.org.uk/emc/files/pil.15213.pdf
https://sussexheart.com/health-library/healthwise/?DOCHWID=a624075
https://www.benchchem.com/product/b008530?utm_src=pdf-body
https://www.medcentral.com/drugs/monograph/187559-324059/foscarbidopa-foslevodopa-continuous-subcutaneous-infusion
https://www.medicines.org.uk/emc/files/pil.15213.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10900117/
https://www.researchgate.net/publication/378138303_Continuous_subcutaneous_FoslevodopaFoscarbidopa_infusion_for_the_treatment_of_motor_fluctuations_in_Parkinson's_Disease_Considerations_for_initiation_and_maintenance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Pump Screen is Blank
and Unresponsive

Replace battery with a
fully charged battery.

Does the pump
turn on?

No

Remove battery.
Wait 10 minutes.
Re-insert charged battery.

Yesg

Does the pump
turn on now?

Yes

Issue Resolved:
Pump is operational.

Action Required:
Contact Technical Support.

Click to download full resolution via product page

Diagram 1: Troubleshooting an unresponsive pump.
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Diagram 2: Logic for managing infusion interruptions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Troubleshooting VYALEYV | vyalev.com.au [vyalev.com.au]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b008530?utm_src=pdf-body-img
https://www.benchchem.com/product/b008530?utm_src=pdf-custom-synthesis
https://www.vyalev.com.au/about-vyalev/troubleshooting-vyalev.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

2. Patients’ experience with and perspectives on long-term use of continuous subcutaneous
infusion of foslevodopa/foscarbidopa in Parkinson’s disease - PMC [pmc.ncbi.nim.nih.gov]

3. accessdata.fda.gov [accessdata.fda.gov]
4. medcentral.com [medcentral.com]
5. medicines.org.uk [medicines.org.uk]

6. Continuous subcutaneous foslevodopa/foscarbidopa infusion for the treatment of motor
fluctuations in Parkinson’s disease: Considerations for initiation and maintenance - PMC
[pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Foscarbidopa and Foslevodopa Injection - The Medical Group of New Jersey | Sussex
Cardiology [sussexheart.com]

9. rxabbvie.com [rxabbvie.com]

10. Frequently Asked Questions - VYALEV™ (foscarbidopa/foslevodopa) [vyalev.com]
11. vyalev.com [vyalev.com]

12. Possible Side Effects - VYALEV™ (foscarbidopa/foslevodopa) [vyalev.com]

13. abbvie.ca [abbvie.ca]

14. medicines.org.uk [medicines.org.uk]

15. Continuous Subcutaneous Foslevodopa/Foscarbidopa in Parkinson’s Disease: Safety
and Efficacy Results From a 12-Month, Single-Arm, Open-Label, Phase 3 Study - PMC
[pmc.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]
17. news.abbvie.com [news.abbvie.com]
18. VYALEV™ Dosing & Pump Features [vyalevhcp.com]

To cite this document: BenchChem. [Foslevodopa Subcutaneous Infusion Pump: Technical
Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008530#troubleshooting-the-foslevodopa-
subcutaneous-infusion-pump]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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